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Compound of Interest

Compound Name: Guanylurea phosphate

Cat. No.: B3028872

Guanylurea Phosphate: A Technical Guide to
Health and Safety

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for the
handling of guanylurea phosphate. The following sections detail the known toxicological data,
recommended handling procedures, and experimental methodologies relevant to safety
assessment.

Chemical and Physical Properties

Guanylurea phosphate is a white crystalline solid.[1][2][3] Key physical and chemical
properties are summarized in the table below.
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Property Value Reference

CAS Number 17675-60-4 [2]

Molecular Formula C2H9N405P [3]

Molecular Weight 200.09 g/mol [3]

Appearance White crystalline solid [11121[3]

Melting Point 178 - 182 °C [2][3]

Water Solubility 91.6 g/L at 20°C [3]

log Pow <0 [2]

Stability Stablle. under normal 2]
conditions.

Toxicological Data

The available toxicological data for guanylurea phosphate is limited. The majority of Safety
Data Sheets (SDS) indicate that the toxicological properties have not been fully investigated.[3]
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Endpoint Species Route Value Reference
Acute Oral
o Rat Oral > 2000 mg/kg [2][3]
Toxicity (LD50)
Acute Dermal )
o - Dermal No data available  [2][3]
Toxicity (LD50)
Acute Inhalation ) )
L - Inhalation No data available  [2][3]
Toxicity (LC50)
Skin
Corrosion/Irritatio - Dermal No data available  [2][3]
n
Serious Eye ]
o - Ocular No data available  [2][3]
Damage/Irritation
Respiratory or
Skin - - No data available [2]
Sensitization
Salmonella )
Germ Cell o In vitro (Ames )
. typhimurium, Non-mutagenic [4]
Mutagenicity o ) test)
Escherichia coli
Carcinogenicity - - No data available [2]
Reproductive )
. - - No data available [2]
Toxicity

Note: The mutagenicity study was performed on guanylurea, not specifically the phosphate
salt.

Hazard Identification and Personal Protective
Equipment

Based on available data, guanylurea phosphate is not classified as a hazardous substance.
[2] However, due to the lack of comprehensive toxicological data, it is prudent to handle it with
care, following good laboratory practices.
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led | . : PPE

Area PPE Standard Reference
Safety glasses with EN 166 (EU) or OSHA

Eyes/Face side-shields or 29 CFR 1910.133 [2][3]
goggles (Us)
Protective gloves
(Nitrile rubber,

Hands EN 374 (EU) [2]
Neoprene, Natural
rubber, PVC)

Skin/Body Long-sleeved clothing - [2]

Respiratory

Not required under
normal use with
adequate ventilation.
For large scale use or
in case of dust
formation, a
NIOSH/MSHA or
European Standard
EN 136 approved
respirator with a
particle filter is

recommended.

- [2](3]

Handling, Storage, and First Aid

Handling:

Ensure adequate ventilation.

Avoid contact with skin, eyes, or clothing.

Avoid ingestion and inhalation.

Avoid dust formation.
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o Wear appropriate personal protective equipment.[2]

Storage:

o Keep container tightly closed in a dry and well-ventilated place.[2]

First Aid Measures:

Exposure

Procedure

Reference

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[2](3]

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. Get medical attention

if symptoms occur.

[2](3]

Remove to fresh air. Get

Inhalation medical attention if symptoms [2][3]
occur.
Clean mouth with water and
) drink plenty of water
Ingestion [2][3]

afterwards. Get medical

attention if symptoms occur.

Experimental Protocols

While specific toxicological studies for guanylurea phosphate are not readily available in the

public domain, the following sections describe the standard methodologies that would be

employed for safety assessment.

Synthesis of Guanylurea Phosphate

A common method for the synthesis of guanylurea phosphate involves the reaction of

dicyandiamide with phosphoric acid.[5]
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Materials:

e Dicyandiamide

o Purified water

e Phosphoric acid

o Ethanol

Procedure:

Dicyandiamide is mixed with purified water in a mass ratio of 1:(2~4).

e The mixture is heated to 80-100°C with stirring until the dicyandiamide is completely
dissolved.

e The hot solution is filtered.

e Phosphoric acid is slowly added dropwise to the filtrate.

e The mixture is kept at temperature for a period of time to allow the reaction to complete.
e The solution is then cooled to allow for crystallization.

e The resulting crystals are separated by centrifugation.

The crystals are washed with ethanol and then dried to yield guanylurea phosphate.[5]

Methodology for Acute Dermal Irritation Testing
(Adapted from OECD Guideline 404)

This test determines the potential of a substance to cause skin irritation.

Principle: The substance is applied to the skin of a single animal in a stepwise manner. The
degree of irritation is assessed by scoring erythema (redness) and edema (swelling).

Procedure:
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o A small area of the fur of a healthy young adult rabbit is clipped.

e The test substance is applied to a small gauze patch and then to the clipped skin.
e The patch is covered with a semi-occlusive dressing for a 4-hour exposure period.
» After 4 hours, the dressing and any residual test substance are removed.

e The skin is observed for erythema and edema at 1, 24, 48, and 72 hours after patch
removal.

« If a corrosive effect is observed in the first animal, no further testing is performed. If no
severe irritation is seen, the test is confirmed on two additional animals.[6]

Methodology for Acute Eye Irritation Testing (Adapted
from OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.

Principle: The test substance is instilled into the conjunctival sac of one eye of an animal. The
other eye serves as the control. The eyes are examined for any signs of irritation.

Procedure:

e Asingle dose of the test substance is applied into the conjunctival sac of one eye of a
healthy albino rabbit.

» The eyelids are held together for about one second.
» The eye is observed for any signs of irritation at 1, 24, 48, and 72 hours after application.
¢ Observations include the cornea, iris, and conjunctivae.

o |f a corrosive or severe irritant effect is observed in the first animal, the test is terminated.
Otherwise, the response is confirmed in up to two additional animals.[6][7]
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Methodology for Bacterial Reverse Mutation Test (Ames
Test - Adapted from OECD Guideline 471)

This in vitro test is used to assess the mutagenic potential of a substance.

Principle: Histidine-dependent strains of Salmonella typhimurium and tryptophan-dependent
strains of Escherichia coli are exposed to the test substance. The test measures the ability of
the substance to cause a reverse mutation, allowing the bacteria to grow in a histidine- or
tryptophan-free medium.

Procedure:

The test substance is prepared at various concentrations.

e The bacterial strains are exposed to the test substance, both with and without an exogenous
metabolic activation system (e.g., rat liver S9 fraction).

o The bacteria are then plated on a minimal agar medium lacking the required amino acid.
e The plates are incubated for 48-72 hours.

e The number of revertant colonies (colonies that have undergone reverse mutation and can
now grow) is counted.

e A substance is considered mutagenic if it causes a concentration-related increase in the
number of revertant colonies compared to the negative control.[8][9]

Visualizations

The following diagrams illustrate key workflows and logical relationships for the safe handling of
guanylurea phosphate.
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Safe Handling Workflow for Guanylurea Phosphate

Preparation and Planning

'

Conduct Risk Assessment
(Review SDS and Literature)

' '

Select Appropriate PPE Ensure Engineering Controls
(Gloves, Eye Protection, Lab Coat) (Fume Hood / Good Ventilation)

o

Handling of Substance
(Weighing, Dissolving, etc.)

.

Waste Disposal
(Segregate and Label Waste)

l

Decontaminate Work Area and Equipment

'

Properly Remove and Dispose of PPE

'

Wash Hands Thoroughly

Ensure Spill Kit is Accessible

Click to download full resolution via product page

Caption: Workflow for the safe handling of guanylurea phosphate in a laboratory setting.
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First Aid Decision Tree for Guanylurea Phosphate Exposure

N Rinse mouth, drink water.
Ingestion Get medical attention if symptoms occur.

Inhalation Move to fresh air.
Get medical attention if symptoms occur.
@xposure?
Ski
SR Wash with soap and water for 15 min.
Get medical attention if symptoms occur.

Eye
>@—> Rinse with water for 15 min.
Get medical attention.

Click to download full resolution via product page

Caption: Decision tree for first aid procedures following exposure to guanylurea phosphate.

Signaling Pathways

Currently, there is no specific information available in the scientific literature detailing the
signaling pathways affected by guanylurea phosphate in a toxicological context for human
health. Ecotoxicological studies have investigated transcriptomic and metabolomic changes in
aquatic organisms, but these findings have not been extrapolated to human health pathways.
[10]

Conclusion

While guanylurea phosphate is not currently classified as a hazardous substance, the lack of
comprehensive toxicological data necessitates a cautious approach to its handling. Adherence
to standard laboratory safety protocols, including the use of appropriate personal protective
equipment and engineering controls, is essential to minimize potential exposure. Researchers
should be aware of the gaps in the existing safety data and handle this compound with the care
afforded to any substance with an incomplete toxicological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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